Cas no 851988-85-7 (N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851988-85-7
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 6124234
• PubChem ID: 3163755
• Update Time: 2025-10-23

N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• N-(2-chlorobenzyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-[(2-chlorophenyl)methyl]-2-oxo-
• 851988-85-7
• SR-01000128539-1
• Z87550838
• AKOS000636830
• N-(2-chlorobenzyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• N-[(2-chlorophenyl)methyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• SR-01000128539
• F0643-0092

• Inchi： 1S/C17H15ClN2O3/c18-13-6-2-1-5-12(13)11-19-16(21)9-10-20-14-7-3-4-8-15(14)23-17(20)22/h1-8H,9-11H2,(H,19,21)
• InChI Key： WYBWKBSIBKNCRW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NCC2=CC=CC=C2Cl)=O)C1=O

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 14.92±0.46(Predicted)

Additional information on N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851988-85-7)

The compound N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851988-85-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzoxazolone core and a chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound's molecular weight and lipophilicity further enhance its suitability for drug discovery programs.

In recent years, the demand for heterocyclic compounds like N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has surged due to their versatility in medicinal chemistry. The benzoxazolone ring, in particular, is known for its pharmacophoric properties, often contributing to antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "benzoxazolone derivatives" and "chlorophenyl-based compounds" in scientific databases. The compound's CAS No. 851988-85-7 is frequently queried by chemists exploring structure-activity relationships (SAR) in drug design.

From a synthetic perspective, N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide can be synthesized via multistep organic reactions, including amide coupling and cyclization techniques. Its purification methods often involve chromatography, which ensures high chemical purity for research use. The compound's solubility profile and stability under various conditions are also critical factors for laboratory applications. These attributes align with the growing trend of "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly ways to produce such molecules.

The analytical characterization of CAS No. 851988-85-7 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and assess its suitability for further studies. Given the rising interest in "high-throughput screening" and "fragment-based drug discovery," this molecule's structural features make it a valuable addition to compound libraries. Its hydrogen-bonding capacity and aromatic interactions are particularly noteworthy for targeting protein-binding sites.

Beyond pharmaceuticals, N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has potential applications in material science. Its thermal stability and electronic properties could be exploited in developing organic semiconductors or photocatalysts. This interdisciplinary relevance has sparked queries about "benzoxazolone in materials" and "chlorophenyl functionalization" in academic circles. The compound's CAS No. 851988-85-7 thus serves as a bridge between chemistry and engineering disciplines.

In summary, N-(2-chlorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851988-85-7) represents a multifaceted compound with broad scientific appeal. Its synthetic accessibility, biological relevance, and material potential position it as a subject of ongoing research. As the scientific community continues to explore "small-molecule therapeutics" and "functional materials," this compound is likely to remain a focal point in innovative studies.